Cas no 941240-76-2 (4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 941240-76-2
• MF: C₂₀H₂₀N₄O₄S
• MW: 412.462203025818
• CID: 5428822
• PubChem ID: 16646193
• Update Time: 2025-06-11

4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS002301644
• 4-[4-cyano-5-(4-ethoxyanilino)-1,3-oxazol-2-yl]-N,N-dimethylbenzenesulfonamide
• 4-{4-cyano-5-[(4-ethoxyphenyl)amino]-1,3-oxazol-2-yl}-N,N-dimethylbenzenesulfonamide
• 4-{4-cyano-5-[(4-ethoxyphenyl)amino]-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide
• STK874368
• 4-(4-cyano-5-((4-ethoxyphenyl)amino)oxazol-2-yl)-N,N-dimethylbenzenesulfonamide
• 941240-76-2
• F3330-0038
• 4-[4-Cyano-5-[(4-ethoxyphenyl)amino]-2-oxazolyl]-N,N-dimethylbenzenesulfonamide
• 4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C20H20N4O4S/c1-4-27-16-9-7-15(8-10-16)22-20-18(13-21)23-19(28-20)14-5-11-17(12-6-14)29(25,26)24(2)3/h5-12,22H,4H2,1-3H3
• InChI Key： HBJVPVJPNYQSGE-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC=C(C2=NC(C#N)=C(NC3=CC=C(OCC)C=C3)O2)C=C1

Computed Properties

• Exact Mass: 412.12052631g/mol
• Monoisotopic Mass: 412.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 609.5±65.0 °C(Predicted)
• pka: 0.11±0.50(Predicted)

Additional information on 4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide

Introduction to 4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide (CAS No. 941240-76-2)

4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 941240-76-2, represents a class of molecules that are being extensively studied for their potential therapeutic applications. The intricate structure of this compound, featuring a sulfonamide group, an oxazole ring, and various aromatic substituents, makes it a subject of interest for medicinal chemists and biologists alike.

The molecular framework of 4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a cyano group at the 4-position of the oxazole ring introduces a polar character to the molecule, enhancing its solubility in polar solvents. Additionally, the sulfonamide moiety at the benzenoid ring provides a site for hydrogen bonding, which is crucial for interactions with biological targets. The 4-ethoxyphenyl amino group further diversifies the electronic properties of the molecule, influencing its reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as potential drugs. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound 4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide is being explored as a lead compound in this context, with studies suggesting its potential in modulating various biological pathways.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The oxazole ring is a common pharmacophore in many therapeutic agents due to its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. The incorporation of the cyano and ethoxy groups into the oxazole scaffold enhances the molecule's versatility, allowing for fine-tuning of its pharmacological properties. This structural motif has been shown to improve binding affinity and selectivity in several drug candidates.

The synthesis of 4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide involves multiple steps that require precise control over reaction conditions. The introduction of the cyano group typically involves cyanation reactions, which can be achieved through various methods such as nucleophilic substitution or metal-catalyzed cyanation. The subsequent steps involve constructing the oxazole ring and introducing the sulfonamide moiety. Each step must be carefully optimized to ensure high yield and purity.

In terms of biological activity, preliminary studies on 4-{4-cyano-5-(4-ethoxyphenyl)amino}-N,N-dimethylbenzene]-1-sulfonamide have revealed promising results. The compound has been tested for its interaction with various enzymes and receptors relevant to human health. Notably, it has shown inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Additionally, it exhibits anti-inflammatory properties by modulating cytokine production and signaling pathways.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been employed to predict the binding mode of 4-{4-cyano-[5-(4-hydroxyphenyl)amino]-1},3-dioxol]-2)-yl}-N,N-dimethylbenzene]-1-sulfonamide with potential biological targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising lead compounds more efficiently.

The development of novel pharmaceutical agents often involves iterative optimization based on experimental data. In the case of 941240[75]-79[6], further studies are needed to refine its pharmacological profile and assess its safety profile in preclinical models. Future research may focus on synthesizing analogs with modified substituents to enhance potency or reduce toxicity. Additionally, exploring new synthetic routes could improve scalability and cost-effectiveness.

The impact of this research extends beyond academic curiosity; it holds significant implications for drug development pipelines. By identifying promising candidates like 941240[75]-79[6], scientists are one step closer to developing new treatments for various diseases. The collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential in translating these findings into tangible therapeutic benefits.

In conclusion, 4-{N,N-dimethyl[benzene]-^[sulfonyl^-amino^-(5-[N-(Ethoxy))phenyl]-_amino^-(cyano)-_a-
[_{] - [CAS NO: 941240[75]-79[6]}] > represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas. Ongoing research efforts are expected to yield valuable insights into its mechanism of action and pave the way for novel drug development strategies.